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Compound of Interest

Compound Name: Cdk8-IN-11

Cat. No.: B12405916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of Cdk8-
IN-11, a potent and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8). These guidelines

are intended to ensure the stability and efficacy of the compound for in vitro and in vivo

research applications.

Physicochemical Properties and Solubility
Cdk8-IN-11 is a small molecule inhibitor with a molecular weight of 388.34 g/mol .[1] It is

supplied as a solid, typically in a crystalline form, and is soluble in dimethyl sulfoxide (DMSO).

For optimal results, it is crucial to adhere to the recommended solvent and storage conditions

to maintain the compound's integrity.

Table 1: Physicochemical Properties of Cdk8-IN-11
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Property Value Reference

Molecular Formula C₁₉H₁₅F₃N₄O₂ [1]

Molecular Weight 388.34 g/mol [1]

CAS Number 2839338-28-0 [1][2]

Appearance Light yellow to yellow solid [2]

Purity ≥98%

IC₅₀ 46 nM for CDK8 [1][2][3]

Table 2: Solubility Data for Cdk8-IN-11

Solvent Concentration Notes Reference

DMSO
≥250 mg/mL (≥643.77

mM)

Requires sonication

for complete

dissolution.

[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Cdk8-IN-11 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Cdk8-IN-11 from a solid

compound.

Materials:

Cdk8-IN-11 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of solid Cdk8-IN-11 to reach room temperature before opening to

prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of Cdk8-IN-11 using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.388

mg of Cdk8-IN-11.

Calculation:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Mass (mg) = 10 mM x 1 mL x 388.34 g/mol / 1000 = 0.388 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed Cdk8-IN-11.

For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly for several minutes to aid dissolution.

Sonication (Recommended): To ensure complete dissolution, sonicate the solution for 10-15

minutes in a water bath sonicator.[1]

Aliquoting: Once the solid is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Note: For cell-based assays, the final concentration of DMSO should be kept low (typically

≤0.5%) to avoid cytotoxicity. Prepare intermediate dilutions of the stock solution in DMSO

before final dilution in aqueous media.
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Signaling Pathway
Cdk8-IN-11 exerts its effects by inhibiting CDK8, a key transcriptional regulator. CDK8 is a

component of the Mediator complex and influences the activity of several signaling pathways

implicated in cancer and other diseases. The diagram below illustrates the central role of CDK8

in regulating transcription through phosphorylation of various transcription factors.
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Caption: Cdk8-IN-11 inhibits CDK8, a key regulator of multiple signaling pathways.

Experimental Workflow
The following diagram outlines a typical experimental workflow for utilizing a Cdk8-IN-11 stock

solution in a cell-based assay.
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Caption: General workflow for a cell-based assay using Cdk8-IN-11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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